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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-3'-

methoxypropiophenone

CAS No.: 898787-64-9

Cat. No.: B3023814

Get Quote

Chemical Profile & Hazard Identification
Before initiating disposal, you must validate the chemical identity and associated hazards. 3-(4-
Chlorophenyl)-3'-methoxypropiophenone is a halogenated aromatic ketone.[1] Its disposal

is strictly regulated due to the presence of the chlorine atom, which dictates specific

incineration protocols to prevent the formation of dioxins and release of acidic gases (HCl).
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Parameter Technical Specification

Chemical Name
3-(4-Chlorophenyl)-1-(3-methoxyphenyl)propan-

1-one

Common Name 3-(4-Chlorophenyl)-3'-methoxypropiophenone

CAS Number 898787-64-9 (Verify against container label)

Molecular Formula C₁₆H₁₅ClO₂

Molecular Weight 274.74 g/mol

Physical State Solid (Powder/Crystalline)

GHS Classification
Warning; Acute Tox. 4 (Oral), Skin Irrit. 2, Eye

Irrit. 2

Waste Stream
Halogenated Organic (Critical for incineration

routing)

Core Directive: Segregation & Causality
The Golden Rule of Halogenated Waste: You must never mix 3-(4-Chlorophenyl)-3'-
methoxypropiophenone with non-halogenated solvents (e.g., acetone, methanol) unless the

entire mixture is labeled and treated as halogenated waste.[1]

Causality: Halogenated compounds require high-temperature incineration (>1100°C) with

specific flue gas scrubbing to neutralize hydrochloric acid (HCl) byproducts.[1] Mixing them

with non-halogenated waste complicates the fuel blending process at disposal facilities,

significantly increasing disposal costs and environmental risk.

Self-Validating Step: Check the label. If the chemical name contains "Chloro-", "Bromo-",

"Fluoro-", or "Iodo-", it must go into the Halogenated waste stream.[1]

Operational Disposal Protocol
Scenario A: Disposal of Pure Solid Substance
Applicable for expired shelf-life inventory or excess solid reagent.[1]
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Containment: Do not empty loose powder into a liquid waste carboy. Use a dedicated wide-

mouth High-Density Polyethylene (HDPE) jar or the original glass container.

Labeling: Apply a hazardous waste tag immediately.

Constituent: "3-(4-Chlorophenyl)-3'-methoxypropiophenone"[1][2]

Percentage: "100%"

Hazard Checkbox: Mark "Toxic" and "Irritant".

Sealing: Ensure the cap is screw-tight. Parafilm is not a secondary containment measure;

use a proper lid.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Applicable for mother liquors or reaction solvents containing the compound.[1]

Solvent Compatibility Check:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour into the Halogenated Solvent

carboy.

If dissolved in Ethyl Acetate or Ethanol: The presence of the solute (the chlorophenyl

compound) renders the entire solution halogenated. Pour into the Halogenated Solvent

carboy.

Concentration Logging: On the waste tag, list the solvent as the primary constituent and the

solute (3-(4-Chlorophenyl)-3'-methoxypropiophenone) as a trace constituent (<1% or

actual %).[1]

Scenario C: Contaminated Debris
Applicable for gloves, weigh boats, and paper towels.

Segregation: Do not throw in regular trash.
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Collection: Place in a clear, heavy-duty plastic bag (minimum 4 mil thickness) or a dedicated

solid waste drum.

Labeling: Tag as "Solid Debris Contaminated with Halogenated Organics."

Decision Logic & Workflow (Visualization)
The following diagram illustrates the critical decision nodes for disposing of this specific

compound, ensuring compliance with RCRA (Resource Conservation and Recovery Act)

standards.
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Waste Generation:
3-(4-Chlorophenyl)-3'-methoxypropiophenone

Determine Physical State

Solid (Pure/Powder) Liquid (Solution) Contaminated Debris
(Gloves/Wipes)

Place in Wide-Mouth
HDPE Jar

Identify Solvent Base

Double Bag (Clear)
Label 'Solid Hazardous'

Label & Request Pickup
(List Full Chemical Name)

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Add to HALOGENATED
Waste Carboy

Yes

Solvent is Non-Halogenated
(e.g., Acetone, MeOH)

No

CRITICAL STEP:
Presence of Chloro-compound

renders stream HALOGENATED

Click to download full resolution via product page
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Figure 1: Decision tree for waste segregation.[1] Note the critical override where non-

halogenated solvents must be treated as halogenated once contaminated with the

chlorophenyl compound.

Emergency Procedures (Spill Response)
In the event of a spill, immediate action prevents exposure and environmental contamination.

[3][4]

Personal Protective Equipment (PPE):

Gloves: Nitrile (0.11 mm minimum) provides sufficient splash protection.

Respiratory: If powder is aerosolized, use an N95 or P100 particulate respirator.

Eyes: Chemical safety goggles.

Spill Cleanup:

Solid Spill: Do not dry sweep (creates dust). Use a wet wipe or damp paper towel to

collect the powder. Place all cleanup materials into the "Contaminated Debris" bag.

Liquid Spill: Absorb with vermiculite or polypropylene pads. Do not use combustible

materials (sawdust) if the solvent is flammable.

Decontamination: Clean the surface with a soap and water solution.[5] Collect the rinsate as

liquid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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